Cas no 2413885-49-9 (tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate)

Tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate is a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive compounds. Its structure incorporates both a tert-butyl carbamate group and a 4-methylpiperazine moiety, offering functional handles for further derivatization. The hydroxyl group enhances solubility and reactivity, facilitating selective modifications. This compound is valued for its stability under standard conditions and compatibility with a range of coupling reactions. Its well-defined stereochemistry and purity make it suitable for applications in medicinal chemistry, including the synthesis of receptor-targeting molecules. Careful handling is recommended due to its potential sensitivity to strong acids or bases.
tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate structure
2413885-49-9 structure
Product Name:tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate
CAS No:2413885-49-9
MF:C14H29N3O3
MW:287.398363828659
CID:5675927
PubChem ID:165768894
Update Time:2025-06-14

tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2413885-49-9
    • tert-butyl N-[2-hydroxy-3-(4-methylpiperazin-1-yl)propyl]-N-methylcarbamate
    • EN300-26665734
    • tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate
    • Inchi: 1S/C14H29N3O3/c1-14(2,3)20-13(19)16(5)10-12(18)11-17-8-6-15(4)7-9-17/h12,18H,6-11H2,1-5H3
    • InChI Key: BSMFOJHDHXKXHQ-UHFFFAOYSA-N
    • SMILES: OC(CN(C)C(=O)OC(C)(C)C)CN1CCN(C)CC1

Computed Properties

  • Exact Mass: 287.22089180g/mol
  • Monoisotopic Mass: 287.22089180g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 56.2Ų

tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate Pricemore >>

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Additional information on tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate

Recent Advances in the Study of tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate (CAS: 2413885-49-9)

The compound tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate (CAS: 2413885-49-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the presence of a hydroxypropyl group and a methylpiperazine moiety, make it a versatile building block for the development of compounds targeting various biological pathways. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in treating cancers and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's ability to modulate specific protein-protein interactions, thereby offering a new avenue for therapeutic intervention. The study employed advanced computational modeling and high-throughput screening techniques to elucidate the compound's binding affinity and selectivity. These findings underscore the compound's potential as a scaffold for designing next-generation therapeutics with improved efficacy and reduced side effects.

Further investigations into the pharmacokinetic properties of tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate have revealed promising results. Preclinical studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a viable candidate for further development. Additionally, its stability under physiological conditions has been confirmed through rigorous in vitro and in vivo testing, further bolstering its potential as a drug candidate.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate (CAS: 2413885-49-9) represents a promising compound with significant potential in drug discovery. Its unique structural attributes and demonstrated biological activity make it a valuable tool for researchers aiming to develop novel therapeutics. Future studies will likely explore its applications in a broader range of diseases, further solidifying its role in the advancement of chemical biology and medicinal chemistry.

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